4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol

• IUPAC Name: 2-chloro-5-[4-(trifluoromethoxy)phenyl]phenol
• InChI: InChI=1S/C13H8ClF3O2/c14-11-6-3-9(7-12(11)18)8-1-4-10(5-2-8)19-13(15,16)17/h1-7,18H
• InChI Key: NSDFNKSKXXHAAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C=C2)Cl)O)OC(F)(F)F
• Molecular Formula: C13H8ClF3O2
• DSSTOX Substance ID: DTXSID70686153
• Molecular Weight: 288.65 g/mol
• CAS No.: 1261723-86-7

Description

4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol (CAS: 1261512-80-4) is a biphenyl derivative featuring a hydroxyl group at position 3, a chlorine atom at position 4, and a trifluoromethoxy group at position 4' of the second phenyl ring. Its molecular formula is C₁₃H₈ClF₃O₂, with a molecular weight of 288.65 g/mol and purity ≥95% .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-4’-(trifluoromethoxy)-[1,1’-biphenyl]-3-ol typically involves the Suzuki–Miyaura coupling reaction. This reaction is known for its mild and functional group-tolerant conditions, making it suitable for the formation of carbon-carbon bonds. The process involves the reaction of 4-chloro-3-trifluoromethylphenyl isocyanate with a suitable boron reagent in the presence of a palladium catalyst .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of nonchlorinated organic solvents and specific temperature controls are crucial to the success of the synthesis .

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-4’-(trifluoromethoxy)-[1,1’-biphenyl]-3-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The chloro group can be reduced to a hydrogen atom.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be employed.

Major Products:

Oxidation: Formation of a ketone derivative.

Reduction: Formation of a hydrogenated biphenyl compound.

Substitution: Formation of various substituted biphenyl derivatives.

Scientific Research Applications

4-Chloro-4’-(trifluoromethoxy)-[1,1’-biphenyl]-3-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 4-Chloro-4’-(trifluoromethoxy)-[1,1’-biphenyl]-3-ol involves its interaction with specific molecular targets. The trifluoromethoxy group enhances the compound’s lipophilicity, allowing it to penetrate biological membranes more effectively. The chloro and hydroxyl groups contribute to its reactivity and binding affinity to target proteins and enzymes. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers and Substitution Patterns

The compound’s bioactivity and physicochemical properties are highly sensitive to substituent positions. Key comparisons include:

Compound Name	CAS	Molecular Formula	Molecular Weight	Key Structural Differences
3-Chloro-4'-(trifluoromethoxy)[1,1'-biphenyl]-4-ol	1261922-20-6	C₁₃H₈ClF₃O₂	288.65	Hydroxyl at position 4 instead of 3
3'-Chloro-4'-methoxy-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol	1262004-31-8	C₁₄H₁₀ClF₃O₂	302.68	Additional methoxy (4') and trifluoromethyl (5) groups
4'-Fluoro-4-methoxy-3'-methyl[1,1'-biphenyl]-3-ol	1261988-86-6	C₁₄H₁₃FO₂	232.25	Fluoro (4'), methoxy (4), methyl (3') substituents
3'-Chloro-4-methoxy[1,1'-biphenyl]-3-ol	1261947-38-9	C₁₃H₁₁ClO₂	234.68	Methoxy (4) instead of trifluoromethoxy (4')

Key Observations :

• Trifluoromethoxy vs. Methoxy : The trifluoromethoxy group in the target compound increases electron-withdrawing effects and lipophilicity compared to methoxy derivatives, enhancing membrane permeability .
• Complex Substituents : Compounds with additional groups (e.g., trifluoromethyl at position 5) exhibit higher molecular weights and altered steric effects, which may reduce bioavailability .

Physicochemical Properties

• Stability : Hydrogen bonds formed by the hydroxyl group (e.g., with residues like L3506.41b in GCGR) enhance binding stability in biological systems, as seen in modified LGD-6972 analogs .
• Lipophilicity : The trifluoromethoxy group (logP ~2.5) increases hydrophobicity compared to methoxy (logP ~1.8) or fluoro (logP ~1.5) substituents, favoring blood-brain barrier penetration in drug candidates .

Biological Activity

4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol (CAS No. 1261723-86-7) is an organic compound notable for its unique structural features, including a chloro group, a trifluoromethoxy group, and a hydroxyl group attached to a biphenyl framework. This compound has garnered attention in various fields, particularly in medicinal chemistry and biological research, due to its potential therapeutic properties.

Chemical Structure and Properties

The molecular formula of 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol is C13H8ClF3O, which reflects its complex structure. The presence of the trifluoromethoxy group enhances its lipophilicity, facilitating better membrane permeability and potentially influencing its biological activity.

Property	Value
Molecular Weight	284.65 g/mol
Melting Point	Not specified
Boiling Point	Not specified
Solubility	Soluble in organic solvents

The biological activity of 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol is primarily attributed to its interaction with specific molecular targets within biological systems. The trifluoromethoxy group enhances the compound's lipophilicity, allowing for effective penetration of cell membranes. The chloro and hydroxyl groups contribute to its reactivity and binding affinity to various proteins and enzymes, modulating biochemical pathways that can lead to therapeutic effects.

Therapeutic Potential

Research indicates that this compound may exhibit several biological activities:

• Anticancer Activity : Preliminary studies suggest that 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol has potential anticancer properties. It has been shown to inhibit the proliferation of various cancer cell lines, including breast cancer (MDA-MB-468) and melanoma (SK-MEL-5) cells. In vitro assays demonstrated significant cytotoxic effects with IC50 values in the low micromolar range .
• Anti-inflammatory Effects : The compound has also been investigated for its anti-inflammatory properties. It appears to inhibit pro-inflammatory cytokines and may modulate signaling pathways associated with inflammation .

Case Study 1: Anticancer Activity Evaluation

In a study evaluating the anticancer effects of various derivatives of biphenyl compounds, 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol was tested against multiple cancer cell lines. Results indicated that this compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells. The study reported an IC50 value of approximately 2 µM against MDA-MB-468 cells .

Case Study 2: Inhibition of Inflammatory Pathways

Another investigation focused on the anti-inflammatory potential of this compound. It was found to significantly reduce the expression of inflammatory markers in vitro. The mechanism was linked to the inhibition of NF-kB signaling pathways, which are crucial in mediating inflammatory responses .

Comparison with Similar Compounds

To better understand the unique properties of 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol, it is beneficial to compare it with structurally similar compounds:

Compound Name	Anticancer Activity	Anti-inflammatory Activity
4-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-3-ol	Moderate	Low
4-Fluoro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol	High	Moderate
4-Methoxy-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol	Low	Moderate

This comparison highlights that while similar compounds may exhibit some degree of biological activity, 4-Chloro-4'-(trifluoromethoxy)-[1,1'-biphenyl]-3-ol stands out due to its potent anticancer effects and significant anti-inflammatory properties.